Cas no 219140-13-3 (3-(2,4-Difluorophenyl)amino-2-butenoic acid Ethyl Ester)

• Product Name: 3-(2,4-Difluorophenyl)amino-2-butenoic acid Ethyl Ester
• CAS No: 219140-13-3
• MF: C₁₂H₁₃F₂NO₂
• MW: 241.23393034935
• MDL: MFCD00105868
• CID: 2156797
• PubChem ID: 121013039
• Update Time: 2025-06-07

3-(2,4-Difluorophenyl)amino-2-butenoic acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-[(2,4-difluorophenyl)amino]-, ethyl ester
• (Z)-ethyl 3-((2,4-difluorophenyl)imino)butanoate
• Ethyl 3-(2,4-difluorophenyl)iminobutanoate
• CS-16965
• CS-M0276
• Ethyl 3-(2,4-difluoroanilino)but-2-enoate
• AKOS037651478
• Ethyl 3-((2,4-difluorophenyl)amino)but-2-enoate
• ethyl (E)-3-(2,4-difluoroanilino)but-2-enoate
• 219140-13-3
• 3-(2,4-Difluorophenyl)amino-2-butenoic acid Ethyl Ester

• MDL： MFCD00105868
• Inchi： 1S/C12H13F2NO2/c1-3-17-12(16)6-8(2)15-11-5-4-9(13)7-10(11)14/h4-7,15H,3H2,1-2H3/b8-6+
• InChI Key： RIFYRMVOZLWOSC-SOFGYWHQSA-N
• SMILES： FC1C=C(C=CC=1N/C(=C/C(=O)OCC)/C)F

Computed Properties

• Exact Mass: 241.09143498g/mol
• Monoisotopic Mass: 241.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 3.4

Additional information on 3-(2,4-Difluorophenyl)amino-2-butenoic acid Ethyl Ester

Comprehensive Overview of 3-(2,4-Difluorophenyl)amino-2-butenoic acid Ethyl Ester (CAS No. 219140-13-3)

The compound 3-(2,4-Difluorophenyl)amino-2-butenoic acid Ethyl Ester (CAS No. 219140-13-3) is a fluorinated organic ester with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorophenyl group and an ethyl ester moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

In recent years, the scientific community has focused on fluorinated compounds like 3-(2,4-Difluorophenyl)amino-2-butenoic acid Ethyl Ester due to their enhanced metabolic stability and bioavailability. This trend is driven by the need for sustainable chemistry and green synthesis methods, which minimize environmental impact. The compound's CAS No. 219140-13-3 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in drug discovery and material science.

One of the key applications of 3-(2,4-Difluorophenyl)amino-2-butenoic acid Ethyl Ester is its use as a building block for heterocyclic compounds, which are pivotal in designing anticancer drugs and anti-inflammatory agents. Its ethyl ester group facilitates easy modification, enabling researchers to explore diverse derivatives. This adaptability has sparked interest in AI-driven drug design, where computational tools predict optimal molecular structures for targeted therapies.

The compound's difluorophenyl moiety is particularly noteworthy, as fluorine atoms often enhance binding affinity to biological targets. This property is critical in developing selective kinase inhibitors, a hot topic in precision medicine. Searches for fluorinated drug intermediates and CAS 219140-13-3 have surged, underscoring its importance in medicinal chemistry.

From a synthetic perspective, 3-(2,4-Difluorophenyl)amino-2-butenoic acid Ethyl Ester can be prepared via Michael addition or esterification reactions, methods widely discussed in organic chemistry forums. Its purity and yield are often optimized using chromatographic techniques, a common query among lab technicians. The compound's stability under various conditions also makes it a candidate for high-throughput screening in drug development.

In agrochemical research, this ester's derivatives show promise as plant growth regulators or pesticide synergists, addressing global concerns about food security and sustainable agriculture. The integration of bioisosteres—a trending topic in chemical innovation—further expands its utility. Such applications are frequently explored in patent literature, with CAS 219140-13-3 appearing in multiple filings.

To conclude, 3-(2,4-Difluorophenyl)amino-2-butenoic acid Ethyl Ester (CAS No. 219140-13-3) exemplifies the intersection of fluorine chemistry and functional materials. Its multifaceted applications, from pharmaceutical intermediates to agrochemical precursors, highlight its value in modern science. As research evolves, this compound will likely remain a focal point for innovations in life sciences and industrial chemistry.